Cas no 98995-40-5 (4-isopropoxybenzene-1-sulfonyl chloride)

• Product Name: 4-isopropoxybenzene-1-sulfonyl chloride
• CAS No: 98995-40-5
• MF: C₉H₁₁ClO₃S
• MW: 234.699840784073
• MDL: MFCD03093083
• CID: 62025
• PubChem ID: 22327297
• Update Time: 2025-05-23

4-isopropoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Isopropoxybenzene-1-sulfonyl chloride
• 4-Isopropoxybenzenesulfonyl chloride
• 4-propan-2-yloxybenzenesulfonyl chloride
• 4-Isopropoxyphenylsulfonyl Chloride
• Benzenesulfonylchloride, p-isopropoxy- (6CI)
• 4-Isopropoxybenzenesulfonyl chloride
• Benzenesulfonyl chloride, 4-(1-methylethoxy)-
• 4-(propan-2-yloxy)benzene-1-sulfonyl chloride
• 4-Isopropoxybenzenesulfonylchloride
• 4-Isopropoxybenzenesulphonyl chloride
• PubChem19078
• IJWCRHKAQNFJLT-UHFFFAOYSA-N
• SBB016893
• 4-Isopropoxy-benzenesulfonyl chloride
• 4-isopropoxy benzenesulfonyl chlorid
• SCHEMBL344199
• AC-29210
• MFCD03093083
• EN300-125528
• AMY900
• 4-isopropoxybenzene-1-sulfonyl chloride;4-(1-methylethoxy)-Benzenesulfonylchloride;4-Isopropoxybenzenesulfonyl chloride
• 98995-40-5
• AS-17577
• FT-0618821
• 4-[(Propan-2-yl)oxy]benzene-1-sulfonyl chloride
• F1974-0027
• 4-Isopropoxybenzene-1-sulfonylchloride
• 4-isopropoxy benzenesulfonyl chloride
• DTXSID80624849
• I0802
• AKOS000159598
• 4-(1-methylethoxy)benzenesulfonyl chloride
• DB-016543
• 4-isopropoxybenzene-1-sulfonyl chloride

• MDL： MFCD03093083
• Inchi： 1S/C9H11ClO3S/c1-7(2)13-8-3-5-9(6-4-8)14(10,11)12/h3-7H,1-2H3
• InChI Key： IJWCRHKAQNFJLT-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)OC(C)C)(=O)=O
• BRN： 3269058

Computed Properties

• Exact Mass: 234.01200
• Monoisotopic Mass: 234.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: solid
• Density: 1.279
• Melting Point: 36.0 to 40.0 deg-C
• Boiling Point: 113°C/0.01mmHg(lit.)
• Flash Point: 112-113°C/0.01m
• Refractive Index: 1.522
• PSA: 51.75000
• LogP: 3.48210
• Sensitiveness: Moisture Sensitive
• Solubility: reaction

4-isopropoxybenzene-1-sulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H318
• Warning Statement： P260,P303
  P361
  P353-P305
  P351
  P338-P301
  P330
  P331,P405,P501A
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：0-10°C
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 4-isopropoxybenzene-1-sulfonyl chloride

Recent Advances in the Application of 4-Isopropoxybenzene-1-sulfonyl Chloride (CAS: 98995-40-5) in Chemical Biology and Pharmaceutical Research

4-Isopropoxybenzene-1-sulfonyl chloride (CAS: 98995-40-5) is a sulfonyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including sulfonamide-based drugs, which are widely used in antimicrobial, anti-inflammatory, and anticancer therapies. The unique chemical properties of 4-isopropoxybenzene-1-sulfonyl chloride, such as its reactivity with amines and alcohols, make it a valuable tool for the development of novel therapeutic agents and chemical probes.

Recent studies have focused on optimizing the synthesis of 4-isopropoxybenzene-1-sulfonyl chloride to improve yield and purity, which are critical for its application in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for the synthesis of this compound, achieving a yield of over 85% with high purity. This advancement addresses previous challenges related to scalability and cost-effectiveness, paving the way for its broader use in industrial and academic settings.

In addition to its synthetic utility, 4-isopropoxybenzene-1-sulfonyl chloride has been employed in the development of targeted drug delivery systems. Researchers have utilized its sulfonyl chloride group to conjugate with nanoparticles and polymers, enabling the precise delivery of therapeutic agents to specific tissues or cells. For instance, a 2022 study in Bioconjugate Chemistry reported the successful use of this compound to functionalize polymeric nanoparticles for the targeted delivery of anticancer drugs, resulting in enhanced efficacy and reduced side effects in preclinical models.

Another emerging application of 4-isopropoxybenzene-1-sulfonyl chloride is in the field of chemical proteomics, where it is used to label and identify protein targets of small molecules. A recent breakthrough published in Nature Chemical Biology highlighted the use of this compound as a reactive handle in activity-based protein profiling (ABPP), enabling the discovery of novel drug targets and biomarkers for various diseases. This approach has opened new avenues for understanding disease mechanisms and developing personalized therapies.

Despite its promising applications, challenges remain in the handling and storage of 4-isopropoxybenzene-1-sulfonyl chloride due to its sensitivity to moisture and heat. Recent efforts have focused on developing stable formulations and derivatives to mitigate these issues. For example, a 2023 patent application disclosed a novel crystalline form of the compound with improved stability, which could facilitate its commercial production and application.

In conclusion, 4-isopropoxybenzene-1-sulfonyl chloride (CAS: 98995-40-5) continues to be a valuable tool in chemical biology and pharmaceutical research, with recent advancements highlighting its potential in drug synthesis, targeted delivery, and proteomics. Ongoing research aims to further explore its applications and address existing limitations, ensuring its continued relevance in the field.